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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153 Get Quote

In the landscape of fluorescent labeling, researchers are continually seeking reagents that offer

a balance of high performance and economic viability. ATTO 590, a rhodamine-based dye, has

gained prominence for its exceptional photostability and brightness, making it a contender for

routine labeling applications traditionally dominated by other fluorophores. This guide provides

a comprehensive comparison of ATTO 590 amine with spectrally similar amine-reactive dyes,

namely Alexa Fluor 594 NHS ester, Cy3B NHS ester, and DyLight 594 NHS ester, to assess its

cost-effectiveness for researchers, scientists, and drug development professionals.

Performance and Cost: A Quantitative Comparison
The selection of a fluorescent dye is often a trade-off between performance metrics—such as

quantum yield and molar extinction coefficient, which together determine the brightness of the

fluorophore—and the cost per labeling reaction. To facilitate a direct comparison, the following

table summarizes the key optical properties and approximate pricing of ATTO 590 and its

alternatives. Prices are standardized to a per-milligram basis to allow for a more direct

economic comparison.
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Dye
Excitation
Max (nm)

Emission
Max (nm)

Molar
Extinction
Coefficient
(M⁻¹cm⁻¹)

Quantum
Yield

Approx.
Price per
mg (USD)

ATTO 590

NHS ester
593 622 120,000 0.80 $159 - $191

Alexa Fluor

594 NHS

ester

590 617 92,000[1] 0.66[2][3][4] $477

Cy3B NHS

ester
566 578

130,000 -

137,000[5]

>0.7 - 0.92[5]

[6][7]

$140 -

$543[5][8]

DyLight 594

NHS ester
593 618 80,000[9][10] Not specified $489 - $557

Note: Prices are subject to change and may vary between vendors. The listed prices are based

on publicly available information for 1 mg quantities and should be considered as an estimate.

From the data, ATTO 590 NHS ester emerges as a highly competitive option. It boasts a high

molar extinction coefficient and the highest quantum yield among the compared dyes,

indicating superior brightness.[11][12][13] This high performance is coupled with a cost that is

significantly lower than Alexa Fluor 594 and DyLight 594, and comparable to the lower end of

the price range for Cy3B.

Experimental Workflow for Protein Labeling
The following diagram outlines a typical workflow for the covalent labeling of proteins with

amine-reactive dyes like ATTO 590 NHS ester. This process is fundamental for preparing

fluorescently tagged proteins for various downstream applications.
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Figure 1. A generalized workflow for protein labeling with amine-reactive dyes.

The Chemistry of Amine-Reactive Labeling
The foundation of this labeling technique lies in the reaction between the N-

hydroxysuccinimidyl (NHS) ester functional group of the dye and primary amines on the
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protein, primarily the ε-amino groups of lysine residues and the N-terminal α-amino group. This

reaction forms a stable amide bond, covalently attaching the fluorescent dye to the protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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